Phenformin

• CAS No.: 114-86-3
• Product Name: Phenformin
• Molecular Formula: C10H15N5
• Molecular Weight: 205.26 g/mol
• IUPAC Name: 1-(diaminomethylidene)-2-(2-phenylethyl)guanidine
• Standard InChI: InChI=1S/C10H15N5/c11-9(12)15-10(13)14-7-6-8-4-2-1-3-5-8/h1-5H,6-7H2,(H6,11,12,13,14,15)
• Standard InChIKey: ICFJFFQQTFMIBG-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CCN=C(N)N=C(N)N
• Canonical SMILES: C1=CC=C(C=C1)CCN=C(N)N=C(N)N
• Appearance: Powder
• Melting Point: 176.5 °C; 175-178°C
• Physical Description: Solid
• Description: Phenformin is an agent belonging to the biguanide class of antidiabetics with antihyperglycemic activity. Phenformin is not used clinically due to the high risk of lactic acidosis that is associated with its use.; Phenformin, also known as DBI or beta-pebg, belongs to the class of organic compounds known as biguanides. These are organic compounds containing two N-linked guanidines. Phenformin is a drug which is used for the reatment of type ii diabetes mellitus. Phenformin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Phenformin has been detected in multiple biofluids, such as urine and blood. Within the cell, phenformin is primarily located in the membrane (predicted from logP). Phenformin can be biosynthesized from biguanide.; Phenformin is a member of the class of biguanides that is biguanide in which one of the terminal nitrogen atoms is substituted by a 2-phenylethyl group. It was used as an anti-diabetic drug but was later withdrawn from the market due to potential risk of lactic acidosis. It has a role as an antineoplastic agent. It derives from a biguanide.
• Solubility: 210 mg/mL; 2.32e-01 g/L
• Synonyms: Fenformin; Phenformin; Phenylethylbiguanide
• PubChem Compound: 8249
• Last Modified: Nov 11 2021